1-(2-{[3-benzyl-3-(hydroxymethyl)-1-piperidinyl]carbonyl}phenyl)ethanone

• IUPAC Name: 1-[2-[3-benzyl-3-(hydroxymethyl)piperidine-1-carbonyl]phenyl]ethanone
• InChI: InChI=1S/C22H25NO3/c1-17(25)19-10-5-6-11-20(19)21(26)23-13-7-12-22(15-23,16-24)14-18-8-3-2-4-9-18/h2-6,8-11,24H,7,12-16H2,1H3
• InChI Key: OXLOVBXMDJGELA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C(=O)N2CCCC(C2)(CC3=CC=CC=C3)CO
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol

Description

The compound is a complex organic molecule that contains a benzene ring (a hexagonal ring of carbon atoms), a piperidine ring (a six-membered ring with one nitrogen atom), and a carbonyl group (a carbon double-bonded to an oxygen). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the benzene ring might be formed through a cyclization reaction, while the piperidine ring might be formed through a condensation reaction. The carbonyl group could be introduced through an oxidation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene and piperidine rings would likely be planar, while the carbonyl group would be linear.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. For example, the benzene ring could undergo electrophilic aromatic substitution, while the carbonyl group could undergo nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, its solubility would depend on the polarity of its atoms and bonds, while its melting and boiling points would depend on the strength of the intermolecular forces between its molecules.